Cas no 14618-33-8 (N,N-dibenzyl-2,2,2-trifluoroacetamide)

N,N-dibenzyl-2,2,2-trifluoroacetamide structure
14618-33-8 structure
Product Name:N,N-dibenzyl-2,2,2-trifluoroacetamide
CAS No:14618-33-8
MF:C16H14F3NO
MW:293.283674716949
CID:2778078
PubChem ID:3611758
Update Time:2025-04-21

N,N-dibenzyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL16373478
    • A808464
    • DTXSID00394178
    • DTXCID90345038
    • 14618-33-8
    • AKOS003853040
    • OYQVAMGVECRUMU-UHFFFAOYSA-N
    • 2,2,2-trifluoro-N,N-bis(phenylmethyl)acetamide
    • N,N-dibenzyl-2,2,2-trifluoro-acetamide
    • 2,2,2-tris(fluoranyl)-N,N-bis(phenylmethyl)ethanamide
    • N,N-dibenzyltrifluoroacetamide
    • N,N-dibenzyl-2,2,2-trifluoroacetamide
    • Inchi: 1S/C16H14F3NO/c17-16(18,19)15(21)20(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: OYQVAMGVECRUMU-UHFFFAOYSA-N
    • SMILES: FC(C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 293.10274856Da
  • Monoisotopic Mass: 293.10274856Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.3Ų
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